Cas no 501015-26-5 (Fmoc-b-Phe(2-Me)-OH)

• Product Name: Fmoc-b-Phe(2-Me)-OH
• CAS No: 501015-26-5
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD03427971
• CID: 860206
• PubChem ID: 7023335
• Update Time: 2025-07-02

Fmoc-b-Phe(2-Me)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic acid
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-o-tolylpropanoic acid
• Fmoc-(S)-3-Amino-3-(2-methylphenyl)-propionic acid
• FMOC-(S)-3-AMINO-3-(2-METHYLPHENYL)PROPIONIC ACID,
• Fmoc-(S)-3-Amino-3-(2-methyl-phenyl)propionic acid
• Fmoc-(S)-3-Amino-3-(2-methyl-phenyl)-propionic acid
• FMOC-D-PHG(2-ME)-(C*CH2)OH
• MFCD03427971
• Fmoc-(R)-3-amino-3-(2-methylphenyl)propionic acid
• (3S)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(2-METHYLPHENYL)PROPANOIC ACID
• fmoc-(S)-3-amino-3-(2-methyl-phenyl)-propionic acid, AldrichCPR
• 501015-26-5
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
• C15869
• Fmoc-L-3-Amino-3-(2-methylphenyl)-propionic acid
• (S)-Fmoc-beta-Phe(2-Me)-OH
• EN300-650140
• DTXSID701136972
• PS-12465
• Fmoc-(S)-3-amino-3-(2-methylphenyl)propionic acid
• Fmoc-S-3-Amino-3-(2-methylphenyl)propionic acid
• AC-22045
• AKOS016843713
• (I(2)S)-I(2)-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methylbenzenepropanoic acid
• CS-0152983
• Fmoc-b-Phe(2-Me)-OH

• MDL： MFCD03427971
• Inchi： 1S/C25H23NO4/c1-16-8-2-3-9-17(16)23(14-24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： WLJJHZZZEHMKOE-QHCPKHFHSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16300
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 5.44040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-b-Phe(2-Me)-OH

Comprehensive Guide to Fmoc-b-Phe(2-Me)-OH (CAS No. 501015-26-5): Applications, Synthesis, and Industry Trends

The compound Fmoc-b-Phe(2-Me)-OH (CAS No. 501015-26-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the 2-methyl modification on the phenylalanine backbone, make it a valuable building block for designing peptide-based therapeutics and bioconjugates. This article explores its properties, applications, and relevance in modern drug discovery workflows.

In recent years, the demand for custom amino acid derivatives like Fmoc-b-Phe(2-Me)-OH has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "Fmoc amino acid solubility," "side-chain modifications in peptide design," or "CAS 501015-26-5 supplier," reflecting its practical importance. The compound’s ortho-methyl group enhances steric hindrance, influencing peptide secondary structure and protease resistance—a hot topic in peptidomimetic development.

Synthetic accessibility and purity optimization are critical for Fmoc-b-Phe(2-Me)-OH. Laboratories often employ solid-phase peptide synthesis (SPPS) protocols, where this derivative acts as a key intermediate. Its Fmoc group ensures compatibility with standard deprotection conditions (e.g., piperidine), while the 2-methyl substitution offers tunable hydrophobicity—addressing common queries like "how to improve peptide stability" or "amino acid modifications for bioavailability."

The compound’s role extends to biomaterials science, particularly in self-assembling peptides for tissue engineering. Studies highlight its utility in creating hydrogel matrices with controlled mechanical properties, aligning with trends in "3D bioprinting scaffolds" and "smart drug carriers." Suppliers emphasizing HPLC-grade purity (≥98%) cater to stringent GMP-compliant production needs, a recurring concern in pharma forums.

From an SEO perspective, integrating keywords like "buy Fmoc-b-Phe(2-Me)-OH," "CAS 501015-26-5 technical data," or "non-natural amino acid applications" enhances visibility. The compound’s storage stability (typically at -20°C) and solvent compatibility (e.g., DMF, DCM) are also frequently searched, underscoring the need for practical handling guidelines in peer-reviewed literature.

In conclusion, Fmoc-b-Phe(2-Me)-OH exemplifies the intersection of chemical innovation and therapeutic potential. As the peptide drug market grows (projected to exceed $50 billion by 2026), such tailored derivatives will remain pivotal in addressing challenges like oral peptide delivery and multi-functional biologics—making it a staple in both academic and industrial settings.